Cas no 35547-63-8 (1,2,4-Thiadiazol-5-amine, N,N-dimethyl-3-phenyl-)

• Product Name: 1,2,4-Thiadiazol-5-amine, N,N-dimethyl-3-phenyl-
• CAS No: 35547-63-8
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 3948527
• PubChem ID: 2725972
• Update Time: 2025-10-12

1,2,4-Thiadiazol-5-amine, N,N-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine, N,N-dimethyl-3-phenyl-
• N5,N5-dimethyl-3-phenyl-1,2,4-thiadiazol-5-amine
• HMS2802M08
• starbld0024788
• NS00016179
• Maybridge3_004694
• CHEMBL1419024
• HMS1444F08
• DTXSID201324835
• CCG-1366
• MLS000861176
• SMR000459960
• N,N-dimethyl-3-phenyl-1,2,4-thiadiazol-5-amine
• IDI1_016081
• 35547-63-8

• Inchi： 1S/C10H11N3S/c1-13(2)10-11-9(12-14-10)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： WJSYQWGVCFCCKI-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 205.06736854Da
• Monoisotopic Mass: 205.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,2,4-Thiadiazol-5-amine, N,N-dimethyl-3-phenyl-

1,2,4-Thiadiazol-5-amine, N,N-dimethyl-3-phenyl-

The compound with CAS number 35547-63-8, commonly referred to as 1,2,4-thiadiazol-5-amine, N,N-dimethyl-3-phenyl, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The structure of this compound features a thiadiazole ring with an amino group at position 5 and a dimethylamino group at position 3. The phenyl group attached at position 3 adds to its complexity and potential applications.

Thiadiazole derivatives have been extensively studied due to their diverse biological activities and chemical versatility. Recent research has highlighted the potential of 1,2,4-thiadiazol-5-amine derivatives in drug discovery, particularly in the development of anti-inflammatory agents. The presence of the dimethylamino group enhances the compound's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

The synthesis of N,N-dimethyl-3-phenylthiadiazolamine involves a multi-step process that typically begins with the preparation of the thiadiazole ring. This is followed by functionalization at specific positions to introduce the amino and dimethylamino groups. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further streamlined this synthesis process.

In terms of physical properties, 1,2,4-thiadiazol-5-amine, N,N-dimethyl-3-phenyl exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have explored the application of this compound in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry. For instance, N,N-dimethylthiadiazolamine derivatives have been employed as ligands in the synthesis of transition metal complexes with potential catalytic activity. These findings underscore the compound's versatility across different scientific domains.

The biological evaluation of 1,2,4-thiadiazolamine derivatives has revealed their potent anti-proliferative effects against various cancer cell lines. This activity is attributed to their ability to induce apoptosis in cancer cells through modulation of key signaling pathways. Furthermore, these compounds have shown promise in anti-inflammatory assays, indicating their potential as lead molecules for developing novel therapeutics.

In conclusion, 1,2,4-thiadiazolamine derivatives, particularly N,N-dimethylthiadiazolamine, represent a valuable class of compounds with broad applications in drug discovery and materials science. Their unique chemical structure and versatile properties continue to attract significant research interest. As ongoing studies uncover new insights into their biological and chemical behaviors, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.